Cas no 1351606-89-7 (1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-4-carboxylic acid hydrochloride)

• Product Name: 1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-4-carboxylic acid hydrochloride
• CAS No: 1351606-89-7
• MF: C₁₅H₂₁ClN₂O₃
• MW: 312.791843175888
• MDL: MFCD16661014
• CID: 5573876
• PubChem ID: 71779128
• Update Time: 2025-05-20

1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{2-[(4-methylphenyl)amino]-2-oxoethyl}piperidine-4-carboxylic acid hydrochloride
• 1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-4-carboxylic acid hydrochloride

• MDL： MFCD16661014
• Inchi： 1S/C15H20N2O3.ClH/c1-11-2-4-13(5-3-11)16-14(18)10-17-8-6-12(7-9-17)15(19)20;/h2-5,12H,6-10H2,1H3,(H,16,18)(H,19,20);1H
• InChI Key： DMWQEIVEONHJGB-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C)C=C2)=O)CCC(C(O)=O)CC1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-4-carboxylic acid hydrochloride

1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-4-carboxylic acid hydrochloride (CAS No. 1351606-89-7): An Overview

1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-4-carboxylic acid hydrochloride (CAS No. 1351606-89-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPMC-HCl, is a derivative of piperidine and exhibits a unique combination of structural features that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-4-carboxylic acid hydrochloride consists of a piperidine ring with a carboxylic acid group at the 4-position and a carbamoyl-methyl substituent attached to the nitrogen atom. The presence of the 4-methylphenyl group further enhances its pharmacological properties, making it an interesting target for drug development.

Recent studies have highlighted the potential of MPMC-HCl in modulating various biological pathways. One of the key areas of interest is its ability to act as a GABA-A receptor modulator. GABA-A receptors are crucial for the regulation of neuronal excitability and are involved in several neurological disorders, including anxiety, epilepsy, and sleep disorders. Research has shown that MPMC-HCl can selectively bind to specific subtypes of GABA-A receptors, thereby modulating their activity and potentially providing therapeutic benefits.

In addition to its role as a GABA-A receptor modulator, 1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-4-carboxylic acid hydrochloride has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that MPMC-HCl can enhance serotonin and norepinephrine levels in the brain, which are neurotransmitters associated with mood regulation. This suggests that MPMC-HCl may have antidepressant properties and could be further explored for the treatment of mood disorders.

The pharmacokinetic profile of 1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-4-carboxylic acid hydrochloride has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that MPMC-HCl exhibits good solubility, stability, and bioavailability. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and exert its intended therapeutic effects.

Furthermore, safety assessments have indicated that MPMC-HCl has a favorable toxicity profile. Animal studies have not reported any significant adverse effects at therapeutic doses, which is a promising sign for its potential use in clinical settings. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

The synthesis of 1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-4-carboxylic acid hydrochloride involves several well-established chemical reactions. The process typically starts with the preparation of the piperidine ring followed by the introduction of the carboxylic acid group and the carbamoyl-methyl substituent. The final step involves the conversion to the hydrochloride salt form to enhance its solubility and stability.

In conclusion, 1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-4-carboxylic acid hydrochloride (CAS No. 1351606-89-7) is a promising compound with potential applications in various therapeutic areas, including neurological disorders and mood disorders. Its unique chemical structure, favorable pharmacokinetic properties, and promising safety profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, MPMC-HCl may play a significant role in advancing our understanding and treatment of these conditions.